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Compound of Interest

Compound Name: (1R,3S)-3-Aminocyclopentanol

Technical Guide: (1R,3S)-3-Aminocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,3S)-3-Aminocyclopentanol is a chiral bifunctional molecule that has emerged as a critical
building block in modern medicinal chemistry. Its rigid cyclopentane scaffold, combined with the
stereochemically defined trans configuration of its amino and hydroxyl groups, makes it an
invaluable synthon for the asymmetric synthesis of complex pharmaceutical agents. The
precise three-dimensional arrangement of these functional groups is paramount, as the
therapeutic efficacy of many drugs is often attributed to a single enantiomer.

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and primary applications of (1R,3S)-3-Aminocyclopentanol and its
hydrochloride salt, serving as a resource for researchers and professionals in drug discovery
and development.

Molecular Structure and Identification

The molecular structure of (1R,3S)-3-Aminocyclopentanol is characterized by a five-
membered ring with an amino group at position 3 and a hydroxyl group at position 1, both with
a defined stereochemistry.
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e Molecular Formula: CsH11NOJ[1]

e Molecular Weight: 101.15 g/mol [1]

e |[UPAC Name: (1R,3S)-3-aminocyclopentan-1-ol[1]

e CAS Number: 1110772-05-8[2]

e Hydrochloride Salt CAS Number: 1279032-31-3[3][4]
Molecular Structure:

(A simplified 2D representation showing the connectivity of atoms. The (1R,3S) stereochemistry
defines the specific spatial orientation of the -OH and -NH2 groups.)

Physicochemical Properties

A thorough understanding of the physicochemical properties of (1R,3S)-3-
Aminocyclopentanol and its more commonly used hydrochloride salt is essential for its
application in synthesis.

Table 1: Physicochemical Properties of (1R,3S)-3-Aminocyclopentanol

Property Value

Molecular Formula CsH11NO

Molecular Weight 101.15 g/mol [1]
Appearance Yellow oil

pKa (Predicted) 15.06 + 0.40[2]

Storage Temperature 2-8°C, protected from light[2]
Solubility Soluble in Ethanol[5]

Table 2: Physicochemical Properties of (1R,3S)-3-Aminocyclopentanol Hydrochloride
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Property Value

Molecular Formula CsH12CINOJ[3]

Molecular Weight 137.61 g/mol [3]

Appearance White to pale yellow solid[3]

Melting Point 93-96°C[3][6]

Solubility Soluble in Ethanol; Slightly soluble in DMSO

and Water[3][7]

Storage Conditions Inert atmosphere, Room Temperature[3][7]

Synthesis and Manufacturing

The enantioselective synthesis of (1R,3S)-3-Aminocyclopentanol is a key challenge, with
several strategies developed to achieve high optical purity. A widely adopted and scalable
approach is a chemo-enzymatic method, which ensures high stereoselectivity.[3]

Chemo-Enzymatic Synthesis Workflow

This multi-step synthesis begins with a hetero-Diels-Alder reaction, followed by reductive ring
opening, enzymatic kinetic resolution to separate the desired enantiomer, and subsequent
deprotection steps to yield the final product.[8][9]
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Step 1: Hetero-Diels-Alder Reaction
Cyclopentadiene +
tert-butyl hydroxylamine carbonate

CuCl, 2-ethyl-2-oxazoline

-3-carboxylic acid tert-butyl ester

(cis—Z—oxa-&azabicyclo[Z.2.1]hept—5—ena

Zinc powder, Acetic acid

Step 2: Reductiye Ring Opening
y
cis-3-(tert-butoxycarbonylamino)
cyclopent-4-en-1-ol

Lipase, Vinyl acetate

Step 3: Enzymatic Kinetic Resolution
(1R,3S,4S)-3-acetoxy-4-(tert-
butoxycarbonylamino)cyclopent-1-ene

1. H2, Pd/C
2. LiOH, Methanol

Step 4 & 5: Hyd vrogenation & Deprotection

cyclopentanol

ClR,3S)-3-(tert-butoxycarbonylaminoD

HCl in Isopropanol

(1R,3S)-3-Aminocyclopentanol
Hydrochloride
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GlR,33)-3-Aminocyc|opentanoD
jw' Key Intermediate } Further Coupling & Demethylation
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(Aldehyde Precursor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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